Cas no 88238-55-5 (Benzoic acid, 2-(1-oxo-2-propenyl)-)
88238-55-5 structure
Product Name:Benzoic acid, 2-(1-oxo-2-propenyl)-
CAS No:88238-55-5
MF:C10H8O3
MW:176.168723106384
CID:640167
PubChem ID:19841725
Update Time:2025-04-19
Benzoic acid, 2-(1-oxo-2-propenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(1-oxo-2-propenyl)-
- 2-prop-2-enoylbenzoic acid
- 88238-55-5
- DTXSID50600498
- acryloylbenzoic acid
- 2-Acryloylbenzoic acid
- SCHEMBL14918787
-
- Inchi: 1S/C10H8O3/c1-2-9(11)7-5-3-4-6-8(7)10(12)13/h2-6H,1H2,(H,12,13)
- InChI Key: NJVBGHSJHNPENP-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1C(C=C)=O)=O
Computed Properties
- Exact Mass: 176.047344113g/mol
- Monoisotopic Mass: 176.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 54.4Ų
Benzoic acid, 2-(1-oxo-2-propenyl)- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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